FeTPPS
FeTPPS
Peroxynitrite (Item No. 81565) is a highly reactive nitrogen species formed from the reaction of nitric oxide (NO) and superoxide. FeTPPS is a ferric porphyrin complex that causes the decomposition of peroxynitrite by catalytic isomerization to produce nitrate both in vitro and in vivo. The conversion of this reactive nitrogen species to nitrate results in cytoprotection (EC50 = 5 µM). FeTPPS does not complex with NO and does not alter superoxide directly. It is commonly used to elucidate the roles of peroxynitrite in oxidative stress, cell damage, and intracellular signaling.
Brand Name:
Vulcanchem
CAS No.:
90384-82-0
VCID:
VC0051688
InChI:
InChI=1S/C44H28N4O12S4.ClH.Fe/c49-61(50,51)29-9-1-25(2-10-29)41-33-17-19-35(45-33)42(26-3-11-30(12-4-26)62(52,53)54)37-21-23-39(47-37)44(28-7-15-32(16-8-28)64(58,59)60)40-24-22-38(48-40)43(36-20-18-34(41)46-36)27-5-13-31(14-6-27)63(55,56)57;;/h1-24H,(H,49,50,51)(H,52,53,54)(H,55,56,57)(H,58,59,60);1H;/q-2;;+3/p-1
SMILES:
C1=CC(=CC=C1C2=C3C=CC(=C(C4=CC=C([N-]4)C(=C5C=CC(=N5)C(=C6C=CC2=N6)C7=CC=C(C=C7)S(=O)(=O)O)C8=CC=C(C=C8)S(=O)(=O)O)C9=CC=C(C=C9)S(=O)(=O)[O-])[N-]3)S(=O)(=O)O.Cl.[Fe+3]
Molecular Formula:
C44H28ClFeN4O12S4
Molecular Weight:
1024.259
FeTPPS
CAS No.: 90384-82-0
Reference Standards
VCID: VC0051688
Molecular Formula: C44H28ClFeN4O12S4
Molecular Weight: 1024.259
CAS No. | 90384-82-0 |
---|---|
Product Name | FeTPPS |
Molecular Formula | C44H28ClFeN4O12S4 |
Molecular Weight | 1024.259 |
IUPAC Name | iron(3+);4-[10,15,20-tris(4-sulfophenyl)porphyrin-21,22-diid-5-yl]benzenesulfonate;hydrochloride |
Standard InChI | InChI=1S/C44H28N4O12S4.ClH.Fe/c49-61(50,51)29-9-1-25(2-10-29)41-33-17-19-35(45-33)42(26-3-11-30(12-4-26)62(52,53)54)37-21-23-39(47-37)44(28-7-15-32(16-8-28)64(58,59)60)40-24-22-38(48-40)43(36-20-18-34(41)46-36)27-5-13-31(14-6-27)63(55,56)57;;/h1-24H,(H,49,50,51)(H,52,53,54)(H,55,56,57)(H,58,59,60);1H;/q-2;;+3/p-1 |
Standard InChIKey | HTJVCSCYYTXCSQ-UHFFFAOYSA-M |
SMILES | C1=CC(=CC=C1C2=C3C=CC(=C(C4=CC=C([N-]4)C(=C5C=CC(=N5)C(=C6C=CC2=N6)C7=CC=C(C=C7)S(=O)(=O)O)C8=CC=C(C=C8)S(=O)(=O)O)C9=CC=C(C=C9)S(=O)(=O)[O-])[N-]3)S(=O)(=O)O.Cl.[Fe+3] |
Appearance | Assay:≥95%A crystalline solid |
Description | Peroxynitrite (Item No. 81565) is a highly reactive nitrogen species formed from the reaction of nitric oxide (NO) and superoxide. FeTPPS is a ferric porphyrin complex that causes the decomposition of peroxynitrite by catalytic isomerization to produce nitrate both in vitro and in vivo. The conversion of this reactive nitrogen species to nitrate results in cytoprotection (EC50 = 5 µM). FeTPPS does not complex with NO and does not alter superoxide directly. It is commonly used to elucidate the roles of peroxynitrite in oxidative stress, cell damage, and intracellular signaling. |
Synonyms | (SP-5-12)-Chloro[[4,4’,4’’,4’’’-(21H,23H-porphine-5,10,15,20-tetrayl)tetrakis[benzenesulfonato]](6-)-N21,N22,N23,N24]-ferrate(4-) Tetrahydrogen;_x000B_(SP-5-12)-Chloro[[4,4’,4’’,4’’’-(21H,23H-porphine-5,10,15,20-tetrayl-κN21,κN22,κN23,κN24)tetrakis[benzene |
Last Modified | Aug 20 2021 |
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